Cas no 1150618-50-0 (1-(1-methylethyl)-1H-Imidazole-4-carboxylic acid methyl ester)

1-(1-methylethyl)-1H-Imidazole-4-carboxylic acid methyl ester structure
1150618-50-0 structure
Product Name:1-(1-methylethyl)-1H-Imidazole-4-carboxylic acid methyl ester
CAS No:1150618-50-0
MF:C8H12N2O2
MW:168.193081855774
CID:1099858
PubChem ID:20769004
Update Time:2025-04-20

1-(1-methylethyl)-1H-Imidazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-(1-methylethyl)-1H-Imidazole-4-carboxylic acid methyl ester
    • methyl 1-propan-2-ylimidazole-4-carboxylate
    • 1-isopropyl-1H-imidazole-4-carboxylic acid methyl ester
    • A803364
    • FT-0652444
    • KB-202630
    • methyl 1-isopropyl-1H-imidazole-4-carboxylate
    • SBB069308
    • SureCN1829517
    • 1-propan-2-yl-4-imidazolecarboxylic acid methyl ester
    • AKOS015918584
    • DB-319789
    • Methyl 1-(propan-2-yl)-1H-imidazole-4-carboxylate
    • DTXSID20609695
    • 1150618-50-0
    • FPISVJZHEXEKFZ-UHFFFAOYSA-N
    • 1H-Imidazole-4-carboxylic acid, 1-(1-methylethyl)-, methyl ester
    • METHYL 1-ISOPROPYLIMIDAZOLE-4-CARBOXYLATE
    • SCHEMBL1829517
    • Inchi: 1S/C8H12N2O2/c1-6(2)10-4-7(9-5-10)8(11)12-3/h4-6H,1-3H3
    • InChI Key: FPISVJZHEXEKFZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CN(C=N1)C(C)C)=O

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.1Ų
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